Tert-butyl 3-[5-(2-amino-ethyl)-thiophen-3-YL]-acrylate

• IUPAC Name: tert-butyl (E)-3-[5-(2-aminoethyl)thiophen-3-yl]prop-2-enoate
• InChI: InChI=1S/C13H19NO2S/c1-13(2,3)16-12(15)5-4-10-8-11(6-7-14)17-9-10/h4-5,8-9H,6-7,14H2,1-3H3/b5-4+
• InChI Key: CWLQBIQWUIALLE-SNAWJCMRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C=CC1=CSC(=C1)CCN
• Isomeric SMILES: CC(C)(C)OC(=O)/C=C/C1=CSC(=C1)CCN
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol

Description

Tert-butyl compounds are organic compounds that contain a tert-butyl group, which consists of a central carbon atom bonded to three methyl groups. They are known for their stability due to the bulky tert-butyl group, which can hinder reactions at other parts of the molecule.

Synthesis Analysis

Tert-butyl compounds can be synthesized through various methods. For instance, tert-butylamine, a related compound, is produced commercially by direct amination of isobutylene using zeolite catalysts.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including FTIR, 1H and 13C NMR.

Physical And Chemical Properties Analysis

Tert-butyl compounds generally have unique physical and chemical properties due to the presence of the bulky tert-butyl group. For example, tert-butylamine is a colorless liquid with a typical amine-like odor.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the context in which it is used. For example, tert-butylamine is used as an intermediate in the preparation of the sulfenamides.

Safety and Hazards

Tert-butyl compounds can pose various safety hazards. For instance, tert-butylamine is highly flammable, harmful if swallowed, causes severe skin burns and eye damage, toxic if inhaled, may cause respiratory irritation, and may cause damage to organs through prolonged or repeated exposure.